Cas no 79422-65-4 ({2-[(diethylamino)methyl]phenyl}methanol)
79422-65-4 structure
Product Name:{2-[(diethylamino)methyl]phenyl}methanol
CAS No:79422-65-4
MF:C12H19NO
MW:193.285363435745
CID:984687
PubChem ID:337191
Update Time:2025-04-20
{2-[(diethylamino)methyl]phenyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {2-[(diethylamino)methyl]phenyl}methanol
- [2-(diethylaminomethyl)phenyl]methanol
- 2-hydroxymethyl-N,N-diethylbenzylamin
- AC1L7L7E
- NSC354289
- o-Diethylaminomethylbenzyl alcohol
- Oprea1_036903
- NSC-354289
- 79422-65-4
- AKOS003583048
- DTXSID20320050
-
- Inchi: 1S/C12H19NO/c1-3-13(4-2)9-11-7-5-6-8-12(11)10-14/h5-8,14H,3-4,9-10H2,1-2H3
- InChI Key: VVDVKWMGRINUFM-UHFFFAOYSA-N
- SMILES: OCC1C=CC=CC=1CN(CC)CC
Computed Properties
- Exact Mass: 193.14677
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
- LogP: 2.02070
{2-[(diethylamino)methyl]phenyl}methanol Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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